Cas no 1227573-62-7 (2-Fluoro-3-(pyridin-4-yl)pyridine-4-methanol)

• Product Name: 2-Fluoro-3-(pyridin-4-yl)pyridine-4-methanol
• CAS No: 1227573-62-7
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 4799373
• Update Time: 2025-05-24

2-Fluoro-3-(pyridin-4-yl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(pyridin-4-yl)pyridine-4-methanol
• 2-Fluoro-3-(pyridin-4-yl)pyridine-4-methanol

• Inchi： 1S/C11H9FN2O/c12-11-10(8-1-4-13-5-2-8)9(7-15)3-6-14-11/h1-6,15H,7H2
• InChI Key： QBEVCLJPMVXUBR-UHFFFAOYSA-N
• SMILES： FC1C(C2C=CN=CC=2)=C(C=CN=1)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 1
• Topological Polar Surface Area: 46

Additional information on 2-Fluoro-3-(pyridin-4-yl)pyridine-4-methanol

Comprehensive Overview of 2-Fluoro-3-(pyridin-4-yl)pyridine-4-methanol (CAS No. 1227573-62-7)

2-Fluoro-3-(pyridin-4-yl)pyridine-4-methanol (CAS No. 1227573-62-7) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-4-methanol backbone and fluoro substitution, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure, featuring a pyridin-4-yl group, enhances its binding affinity to biological targets, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 2-Fluoro-3-(pyridin-4-yl)pyridine-4-methanol for its potential in modulating enzyme activity and receptor interactions. The fluoro group's electronegativity contributes to improved metabolic stability and bioavailability, addressing key challenges in modern drug design. This aligns with the growing trend of fluorine-containing pharmaceuticals, which dominate nearly 30% of FDA-approved drugs.

The synthesis of CAS No. 1227573-62-7 involves multi-step organic reactions, including palladium-catalyzed cross-coupling and selective fluorination. Its pyridine-4-methanol moiety offers a reactive site for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability resonates with the pharmaceutical industry's focus on fragment-based drug discovery and structure-activity relationship (SAR) studies, frequently searched topics in AI-driven research platforms.

From an environmental perspective, 2-Fluoro-3-(pyridin-4-yl)pyridine-4-methanol is being evaluated for green chemistry applications. Its potential as a biodegradable ligand in catalytic systems aligns with the global push for sustainable chemical processes. Computational studies using molecular docking tools (a hot topic in AI-assisted research) suggest its utility in designing eco-friendly agrochemicals with reduced ecological footprints.

Analytical characterization of this compound employs advanced techniques like LC-MS and NMR spectroscopy, addressing quality control concerns prevalent in fine chemical production. The pyridin-4-yl group's distinct spectral signature facilitates purity assessment, a critical factor for researchers investigating heterocyclic compound stability—a frequently queried term in scientific databases.

In material science, the fluorine-pyridine synergy in CAS No. 1227573-62-7 enables applications in organic electronics. Its electron-withdrawing properties and planar structure make it a candidate for organic light-emitting diodes (OLEDs) components, tapping into the booming demand for flexible displays. This connection to next-generation materials enhances the compound's relevance in industrial research forums.

Regulatory compliance profiles indicate that 2-Fluoro-3-(pyridin-4-yl)pyridine-4-methanol falls outside restricted categories, making it accessible for academic and commercial R&D. Its storage stability and compatibility with common organic solvents answer frequently searched queries about handling fluorinated intermediates in laboratory settings.

Ongoing studies explore its role in metal-organic frameworks (MOFs), where the pyridine-4-methanol group acts as a versatile linker. This application intersects with trending searches for porous materials for gas storage, demonstrating the compound's cross-disciplinary value. Patent analyses reveal growing IP activity around similar fluoropyridine structures, signaling commercial interest.

For synthetic chemists, the compound's crystallographic data (available in Cambridge Structural Database) provides insights into molecular packing—a subject of increasing interest in crystal engineering discussions. The fluoro substituent's influence on intermolecular forces is particularly noteworthy for researchers optimizing solid-state properties of active pharmaceutical ingredients.

In summary, 2-Fluoro-3-(pyridin-4-yl)pyridine-4-methanol (CAS No. 1227573-62-7) represents a multifaceted building block bridging pharmaceutical innovation and advanced materials development. Its structural features address current research priorities in medicinal chemistry, green synthesis, and functional materials, making it a compound of enduring scientific and industrial significance.